Cas no 51484-42-5 (N-4-Pyridinyl1,1'-biphenyl-4-acetamide)

• Product Name: N-4-Pyridinyl1,1'-biphenyl-4-acetamide
• CAS No: 51484-42-5
• MF: C₁₉H₁₆N₂O
• MW: 288.343144416809
• MDL: MFCD10832745
• CID: 4014258
• PubChem ID: 15790517
• Update Time: 2025-07-02

N-4-Pyridinyl1,1'-biphenyl-4-acetamide Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-acetamide, N-4-pyridinyl-
• [1,1-Biphenyl]-4-acetamide, N-4-pyridinyl-
• N-4-Pyridinyl[1,1'-biphenyl]-4-acetamide
• 2-([1,1'-biphenyl]-4-yl)-N-(pyridin-4-yl)acetamide
• N-(4-pyridyl)-4-biphenyl-acetamide
• 2-(4-phenylphenyl)-N-pyridin-4-ylacetamide
• 51484-42-5
• BDETZHBLXPUMDC-UHFFFAOYSA-N
• 2-{[1,1'-biphenyl]-4-yl}-N-(pyridin-4-yl)acetamide
• AKOS017120734
• H28063
• A1-03462
• SCHEMBL8331684
• N-4-Pyridinyl1,1'-biphenyl-4-acetamide

• MDL： MFCD10832745
• Inchi： 1S/C19H16N2O/c22-19(21-18-10-12-20-13-11-18)14-15-6-8-17(9-7-15)16-4-2-1-3-5-16/h1-13H,14H2,(H,20,21,22)
• InChI Key： BDETZHBLXPUMDC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(CC(NC2C=CN=CC=2)=O)C=C1

Computed Properties

• Exact Mass: 288.126263138Da
• Monoisotopic Mass: 288.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 549.0±43.0 °C at 760 mmHg
• Flash Point: 285.8±28.2 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-4-Pyridinyl1,1'-biphenyl-4-acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-4-Pyridinyl1,1'-biphenyl-4-acetamide

Comprehensive Guide to [1,1'-Biphenyl]-4-acetamide, N-4-pyridinyl- (CAS No. 51484-42-5)

[1,1'-Biphenyl]-4-acetamide, N-4-pyridinyl- (CAS No. 51484-42-5) is an important organic compound with a molecular structure that combines biphenyl and pyridine moieties. This unique structure makes it valuable in various pharmaceutical and material science applications. Researchers and industry professionals often search for "biphenyl derivatives" or "pyridine-containing acetamides" to explore its potential uses.

The compound's chemical properties include a molecular weight of 288.33 g/mol and a purity that typically exceeds 98%. Its solubility characteristics make it suitable for organic synthesis, particularly in reactions requiring polar aprotic solvents. Recent studies have focused on its potential as a building block for more complex molecules in drug discovery programs.

In the pharmaceutical industry, [1,1'-Biphenyl]-4-acetamide, N-4-pyridinyl- has gained attention for its potential role in developing new therapeutic agents. Many researchers are investigating its application in creating small molecule inhibitors, particularly for protein targets involved in inflammatory pathways. This aligns with current trends in personalized medicine and targeted drug delivery systems.

The material science field has also shown interest in this compound due to its potential in creating advanced organic materials. Its conjugated system makes it a candidate for organic electronics applications, including organic light-emitting diodes (OLEDs) and photovoltaic cells. These applications respond to the growing demand for sustainable energy solutions and eco-friendly materials.

From a synthetic chemistry perspective, [1,1'-Biphenyl]-4-acetamide, N-4-pyridinyl- serves as an important intermediate. Its synthesis typically involves cross-coupling reactions, which are fundamental in modern organic synthesis. The compound's stability under various conditions makes it particularly useful for multi-step synthetic routes.

Quality control of [1,1'-Biphenyl]-4-acetamide, N-4-pyridinyl- is crucial for research and industrial applications. Standard analytical methods include HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure the compound meets the required specifications for purity and structural integrity.

The global market for specialty chemicals like [1,1'-Biphenyl]-4-acetamide, N-4-pyridinyl- continues to grow, driven by increasing demand from the pharmaceutical and electronics sectors. Suppliers often face questions about "bulk availability" and "custom synthesis" options, reflecting the compound's commercial importance.

Storage and handling recommendations for [1,1'-Biphenyl]-4-acetamide, N-4-pyridinyl- include protection from moisture and light, typically at room temperature. These conditions maintain the compound's stability over extended periods, which is essential for research laboratories and manufacturing facilities.

Future research directions for [1,1'-Biphenyl]-4-acetamide, N-4-pyridinyl- may explore its potential in catalysis and as a ligand in coordination chemistry. The compound's structural features suggest possible applications in asymmetric synthesis, an area of significant interest in modern organic chemistry.

For researchers working with [1,1'-Biphenyl]-4-acetamide, N-4-pyridinyl-, proper safety data and regulatory information should always be consulted. While not classified as hazardous under normal conditions, standard laboratory precautions should be observed when handling any chemical substance.

The scientific literature contains numerous references to [1,1'-Biphenyl]-4-acetamide, N-4-pyridinyl- and related compounds, particularly in journals focusing on medicinal chemistry and organic synthesis. These publications provide valuable insights into the compound's reactivity and potential applications.

As interest in functional materials grows, [1,1'-Biphenyl]-4-acetamide, N-4-pyridinyl- may find new applications in emerging technologies. Its combination of aromatic systems offers possibilities for creating materials with tailored electronic and optical properties.

In conclusion, [1,1'-Biphenyl]-4-acetamide, N-4-pyridinyl- (CAS No. 51484-42-5) represents an important compound with diverse potential applications across multiple scientific disciplines. Its unique structural features continue to attract research interest in both academic and industrial settings.